2-Methyl-5-propylaniline

• Molecular Formula: C10H15N
• Molecular Weight: 149.23 g/mol
• IUPAC Name: 2-methyl-5-propylaniline
• InChI: InChI=1S/C10H15N/c1-3-4-9-6-5-8(2)10(11)7-9/h5-7H,3-4,11H2,1-2H3
• InChI Key: XEZFBMMCYVYRTI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1)C)N

Description

2-Methyl-5-propylaniline (C₁₀H₁₅N) is an aromatic amine derivative characterized by a benzene ring substituted with a methyl group at the 2-position and a propyl group at the 5-position. This compound belongs to the aniline family, where the amino group (-NH₂) is directly attached to the aromatic ring. The structural arrangement of substituents significantly influences its physicochemical properties, such as solubility, reactivity, and electronic characteristics.

Synthesis: The synthesis of 2-Methyl-5-propylaniline typically involves nucleophilic substitution or coupling reactions. For example, palladium-catalyzed cross-coupling reactions, as observed in analogous aniline derivatives, may be employed to introduce alkyl or aryl substituents to the aromatic ring . A common approach could involve reacting a halogenated aniline precursor (e.g., 5-bromo-2-methylaniline) with a propylboronic acid under Suzuki-Miyaura coupling conditions .

Comparison with Similar Compounds

Properties :

• Solubility: Based on solubility trends of structurally similar aniline derivatives (), 2-Methyl-5-propylaniline is likely soluble in polar organic solvents like methanol, isopropanol, and ethyl acetate due to the presence of the amino group and alkyl chains.
• Reactivity : The electron-donating methyl and propyl groups enhance the electron density of the aromatic ring, increasing susceptibility to electrophilic substitution reactions (e.g., nitration, sulfonation).

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-Methyl-5-propylaniline with structurally related aniline derivatives:

Compound Name	Molecular Formula	Substituents	Key Properties/Applications	Reference
2-Methyl-5-propylaniline	C₁₀H₁₅N	-NH₂, -CH₃ (2-position), -C₃H₇ (5-position)	Intermediate in pharmaceuticals, agrochemicals; moderate solubility in polar solvents	-
2-(5-Isopropyl-2-methylphenoxy)-5-methylaniline	C₁₇H₂₀N₂O	-NH₂, -CH₃ (2,5-positions), -O-C₆H₃(iPr)	Pharmaceutical intermediate; enhanced lipophilicity due to isopropyl and phenoxy groups
5-Hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid	C₁₀H₁₉NO₅	-NHCOO(t-Bu), -OH, -COOH	Potential use in peptide synthesis; low toxicity but limited solubility in nonpolar solvents
Polyaniline (PANI)	(C₆H₅N)ₙ	Polymerized aniline units	Conductive polymer for electronics; insoluble in most organic solvents

Key Differences and Implications

Substituent Effects: Electron-Donating Groups: The methyl and propyl groups in 2-Methyl-5-propylaniline increase electron density on the ring, favoring electrophilic reactions. In contrast, the phenoxy group in 2-(5-Isopropyl-2-methylphenoxy)-5-methylaniline introduces steric hindrance and polarity, altering reactivity . Lipophilicity: Longer alkyl chains (e.g., propyl) enhance solubility in nonpolar solvents, whereas polar groups (e.g., -OH in 5-Hydroxy-2-...) reduce it .

Applications: Pharmaceuticals: 2-Methyl-5-propylaniline and its phenoxy derivative () serve as intermediates in drug synthesis, particularly for kinase inhibitors or anticancer agents . Materials Science: Polyaniline’s conjugated structure enables conductivity, unlike monomeric aniline derivatives .

Safety and Handling: 2-Methyl-5-propylaniline’s toxicity profile is inferred to be similar to other anilines, requiring precautions against inhalation or dermal exposure .